1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl-

• CAS No.: 84707-85-7
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(4-phenylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C20H23N3O3/c24-20(21-16-6-7-18-19(14-16)26-15-25-18)8-9-22-10-12-23(13-11-22)17-4-2-1-3-5-17/h1-7,14H,8-13,15H2,(H,21,24)
• InChI Key: IGXPMZOLMUTNGH-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC(=O)NC2=CC3=C(C=C2)OCO3)C4=CC=CC=C4

Description

1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl- is a useful research compound. Its molecular formula is C20H23N3O3 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To N-(3-chloropropionyl)-3,4-methylenedioxyaniline (2.0 g) dissolved in N,N-dimethylformamide (20 ml) were added N-phenylpiperazine (1.6 g) and triethylamine (3 ml) and the mixture was stirred at 80° C. for 20 hours in a nitrogen atmosphere. The reaction mixture was evaporated in vacuo and to the residue were added ethyl acetate and 2N sodium hydroxide solution. After the aqueous layer was removed, the ethyl acetate layer was washed twice with water and dried over anhydrous sodium sulfate. The ethyl acetate was then distilled off and the residual solid was recrystallized from ethanol to give N-[3-(4-phenyl-1-piperazinyl)propionyl]-3,4-methylenedioxyaniline (3.4 g, 90% yield).